![molecular formula C19H19FN2O B140283 Desmethylescitalopram CAS No. 144025-14-9](/img/structure/B140283.png)
Desmethylescitalopram
Overview
Description
Desmethylescitalopram, also known as desmethylcitalopram (DCIT), is a primary metabolite of the selective serotonin reuptake inhibitor (SSRI) citalopram, which is widely used in the treatment of depression and various anxiety disorders . It is formed in vivo and has been detected in various biological samples, including plasma and breast milk . The presence of this compound in these fluids is indicative of the metabolism of citalopram in the body and its potential pharmacological effects.
Synthesis Analysis
The synthesis of this compound has been improved in recent studies. An efficient method involves the N-demethylation of citalopram using 1-chloroethyl chloroformate, yielding this compound with a high yield of 87% . This improved synthesis provides a more straightforward approach to obtaining this compound for further study and potential clinical application.
Molecular Structure Analysis
This compound retains the core structure of citalopram but lacks a methyl group, which is removed during the metabolic process. The molecular structure of this compound is crucial for its interaction with biological targets, such as the serotonin transporter, which is responsible for its antidepressant effects. The stereoselective determination of citalopram and this compound is important as the different enantiomers may have varying pharmacological profiles .
Chemical Reactions Analysis
This compound is formed through the metabolic pathways of citalopram, primarily in the liver. The process involves the demethylation of citalopram, which can be influenced by various factors, including genetic polymorphisms of metabolizing enzymes. The metabolite itself can undergo further reactions, such as oxidation, to form secondary metabolites .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound have been characterized through various analytical methods. High-performance liquid chromatography (HPLC) with fluorescence detection and mass spectrometry (MS) have been used to measure this compound in biological samples . These methods provide information on the compound's behavior in biological systems, including its absorption, distribution, metabolism, and excretion (ADME) profile. The extraction recovery, calibration range, and precision of these methods are critical for accurate quantification and monitoring of this compound in clinical settings .
Scientific Research Applications
Metabolism and Pharmacogenomics
- CYP2C19 Genotype Influence: The metabolism of escitalopram to its primary metabolite, N-desmethylescitalopram, is significantly influenced by CYP2C19 and CYP2D6 genotypes. This impact is evident in the variation of steady-state concentrations of escitalopram and its metabolite in patients with depression, highlighting the role of genetic factors in drug metabolism (Huezo-Diaz et al., 2012).
Pharmacokinetics
Impact of Fluvoxamine on Pharmacokinetics
The coadministration of fluvoxamine, an inhibitor of CYP2C19, significantly alters the plasma concentrations of escitalopram but not of desmethylescitalopram in depressed patients. This indicates a selective pharmacokinetic interaction, potentially relevant for therapeutic drug monitoring (Yasui‐Furukori et al., 2016).
Variability in Serum Concentrations
A study highlighted the extensive variability in serum concentrations of escitalopram and its metabolites, including this compound, among patients. This variability was observed across different dosages, indicating the complex pharmacokinetics of these compounds (Reis et al., 2007).
Clinical Applications and Efficacy
Comparative Efficacy in Anxious Depression
A study compared the efficacy of escitalopram with other antidepressants in treating anxious depression. While this compound was not the primary focus, its role as a metabolite of escitalopram, an effective treatment in this context, is implied (Shin et al., 2022).
Role in Pediatric Depression
Research on escitalopram in pediatric depression, which would involve the formation of this compound as a metabolite, did not find significant improvement compared to placebo in the total population, but suggested potential benefits in adolescent patients (Wagner et al., 2006).
Forensic Toxicology
- Detection in Alternative Materials: The development of methods to detect citalopram and its metabolite this compound in hair and nails has implications for forensic toxicology. This method enables the identification of long-term use or exposure to these compounds (Pufal et al., 2010).
Mechanism of Action
Target of Action
Desmethylescitalopram, also known as N-Desmethylcitalopram, is an active metabolite of the antidepressant drugs citalopram and escitalopram . Its primary target is the serotonin transporter (SERT) . SERT plays a crucial role in the termination of serotonin signaling in the synaptic cleft by reuptaking serotonin back into the presynaptic neuron .
Mode of Action
This compound functions as a selective serotonin reuptake inhibitor (SSRI) . It binds to the SERT, inhibiting the reuptake of serotonin, thereby increasing the concentration of serotonin in the synaptic cleft . This increase in serotonin levels enhances serotonin signaling, which is often deficient in conditions like depression and anxiety .
Biochemical Pathways
This compound is involved in the citalopram metabolism pathway . As an SSRI, it primarily affects the serotonergic system, but it may also indirectly influence other neurotransmitter systems due to the interconnected nature of neural networks .
Pharmacokinetics
It’s absorbed in the gastrointestinal tract, widely distributed in the body, metabolized in the liver, and excreted in urine .
Result of Action
The inhibition of serotonin reuptake by this compound leads to an increase in serotonin concentrations in the synaptic cleft . This results in enhanced serotonin signaling, which can help to alleviate symptoms of depression and anxiety . The exact molecular and cellular effects are complex and involve changes in gene expression, neural plasticity, and neural circuit function .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, factors such as diet, lifestyle, and co-administration of other drugs can affect its pharmacokinetics and pharmacodynamics . Additionally, individual patient characteristics, including age, sex, genetic factors, and liver function, can also impact the drug’s action .
Biochemical Analysis
Biochemical Properties
Desmethylescitalopram, like citalopram and escitalopram, functions as a selective serotonin reuptake inhibitor (SSRI) . This means that it interacts with the serotonin transporter protein, inhibiting the reuptake of serotonin into the presynaptic neuron. This results in an increase in the extracellular concentrations of serotonin, enhancing serotonergic neurotransmission .
Cellular Effects
This compound influences cell function primarily through its impact on serotonin signaling pathways. By inhibiting the reuptake of serotonin, it increases the availability of this neurotransmitter in the synaptic cleft, which can influence various cellular processes, including gene expression and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding to the serotonin transporter on the presynaptic neuron, inhibiting the reuptake of serotonin. This leads to an increase in serotonin concentrations in the synaptic cleft, enhancing serotonergic neurotransmission .
Temporal Effects in Laboratory Settings
It is known that the effects of SSRIs like this compound can take several weeks to become apparent in clinical settings .
Dosage Effects in Animal Models
The effects of this compound in animal models have not been extensively studied. Ssris like this compound are known to have dose-dependent effects in animal models, with higher doses typically resulting in greater increases in extracellular serotonin concentrations .
Metabolic Pathways
In humans, this compound is involved in the citalopram metabolism pathway . It is a primary metabolite, meaning it is a direct product of the metabolism of citalopram .
Transport and Distribution
Like other SSRIs, it is likely to be distributed throughout the body via the bloodstream .
Subcellular Localization
As an SSRI, it is likely to exert its effects at the level of the synapse, where it interacts with the serotonin transporter on the presynaptic neuron .
properties
IUPAC Name |
(1S)-1-(4-fluorophenyl)-1-[3-(methylamino)propyl]-3H-2-benzofuran-5-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O/c1-22-10-2-9-19(16-4-6-17(20)7-5-16)18-8-3-14(12-21)11-15(18)13-23-19/h3-8,11,22H,2,9-10,13H2,1H3/t19-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTJADDMMFYXMMG-IBGZPJMESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNCCC[C@@]1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001335276 | |
Record name | Desmethylescitalopram | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001335276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
144025-14-9 | |
Record name | Desmethylescitalopram | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0144025149 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Desmethylescitalopram | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001335276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 144025-14-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DESMETHYLESCITALOPRAM | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/68457TFE9P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the CYP2C19 genotype influence the metabolism of escitalopram and desmethylescitalopram?
A: Research indicates that the CYP2C19 genotype plays a significant role in the steady-state plasma concentrations of escitalopram. Individuals homozygous for the CYP2C19*17 allele (associated with ultrarapid metabolizer phenotype) exhibit significantly lower escitalopram concentrations and higher metabolic ratios (this compound/escitalopram) compared to extensive metabolizers. [] Conversely, individuals homozygous for alleles conferring the poor metabolizer phenotype show higher escitalopram concentrations than extensive metabolizers. [] Interestingly, while CYP2C19 genotype impacts escitalopram levels, it appears to have little to no effect on this compound concentrations. [, ]
Q2: Beyond CYP2C19, do other factors influence escitalopram concentrations?
A: Yes, research suggests that age and CYP2D6 genotype can also influence escitalopram concentrations. Specifically, older age is associated with higher escitalopram concentrations. [] Additionally, individuals with a CYP2D6 genotype characterized as intermediate/poor metabolizer exhibit higher escitalopram concentrations compared to CYP2D6 extensive metabolizers. [] These findings highlight the complex interplay of genetic and physiological factors in determining individual responses to escitalopram.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.